molecular formula C17H15BrO2 B372367 12-Bromotricyclo[8.2.2.24,7]hexadeca-1(12),4,6,10,13,15-hexaene-5-carboxylic acid

12-Bromotricyclo[8.2.2.24,7]hexadeca-1(12),4,6,10,13,15-hexaene-5-carboxylic acid

Cat. No. B372367
M. Wt: 331.2g/mol
InChI Key: ABUOWVUOGSYHMG-UHFFFAOYSA-N
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Description

12-Bromotricyclo[8.2.2.24,7]hexadeca-1(12),4,6,10,13,15-hexaene-5-carboxylic acid is a useful research compound. Its molecular formula is C17H15BrO2 and its molecular weight is 331.2g/mol. The purity is usually 95%.
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properties

Product Name

12-Bromotricyclo[8.2.2.24,7]hexadeca-1(12),4,6,10,13,15-hexaene-5-carboxylic acid

Molecular Formula

C17H15BrO2

Molecular Weight

331.2g/mol

IUPAC Name

12-bromotricyclo[8.2.2.24,7]hexadeca-1(12),4,6,10,13,15-hexaene-5-carboxylic acid

InChI

InChI=1S/C17H15BrO2/c18-16-10-12-2-1-11-3-5-13(15(9-11)17(19)20)7-8-14(16)6-4-12/h3-6,9-10H,1-2,7-8H2,(H,19,20)

InChI Key

ABUOWVUOGSYHMG-UHFFFAOYSA-N

SMILES

C1CC2=CC(=C(CCC3=C(C=C1C=C3)C(=O)O)C=C2)Br

Canonical SMILES

C1CC2=CC(=C(CCC3=C(C=C1C=C3)C(=O)O)C=C2)Br

Origin of Product

United States

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